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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI). The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory operations and environmentally responsible waste

management.

Safety and Handling
PYR14-TFSI is an ionic liquid that requires careful handling due to its potential hazards. It is

harmful if swallowed and can cause skin irritation and serious eye irritation.[1] Therefore,

appropriate personal protective equipment (PPE) should be worn at all times when working

with this substance. This includes, but is not limited to, chemical-resistant gloves, safety

goggles, and a lab coat. All handling should be performed in a well-ventilated area or under a

chemical fume hood.

Quantitative Data Summary
The following table summarizes key quantitative data for PYR14-TFSI:
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Property Value

Molecular Formula C₁₁H₂₀F₆N₂O₄S₂

Molecular Weight 422.41 g/mol

Appearance Colorless to light yellow liquid

Melting Point -18 °C

Density 1.40 g/cm³

Viscosity 94.4 cP

Flash Point > 110 °C

Thermal Decomposition Onset at approximately 350-385 °C

Experimental Protocols
Spill Management Protocol:

In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate ventilation

to dissipate any potential vapors.

Don PPE: Before attempting to clean the spill, don the appropriate personal protective

equipment, including chemical-resistant gloves, safety goggles, and a lab coat. A respirator

may be necessary for large spills or in poorly ventilated areas.

Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible absorbent

material such as vermiculite, sand, or commercial sorbent pads.

Collect the Waste: Carefully collect the absorbed material and any contaminated soil or

surfaces into a sealable, labeled hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol or

ethanol) and then wash with soap and water. Collect all cleaning materials as hazardous

waste.
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Dispose of Waste: All contaminated materials, including absorbents, PPE, and cleaning

supplies, must be disposed of as hazardous chemical waste in accordance with local, state,

and federal regulations.

Disposal Procedures
Due to the high thermal stability of PYR14-TFSI and the presence of fluorine, the

recommended method for its ultimate disposal is high-temperature incineration. The

bis(trifluoromethylsulfonyl)imide (TFSI) anion is a fluorinated organic compound that requires

high temperatures for complete destruction.[1][2] Incomplete combustion can lead to the

formation of hazardous byproducts.

Step-by-Step Disposal Guidance:

Waste Segregation: Do not mix PYR14-TFSI waste with other chemical waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Waste Collection:

Unused Product: If the original container is to be disposed of, ensure it is tightly sealed

and properly labeled as hazardous waste.

Contaminated Materials: Collect all materials contaminated with PYR14-TFSI, such as

pipette tips, gloves, and absorbent materials, in a designated, leak-proof, and clearly

labeled hazardous waste container.

Labeling: Label all waste containers with the full chemical name ("1-butyl-1-

methylpyrrolidinium bis(trifluoromethylsulfonyl)imide"), the CAS number (223437-11-4), the

hazard characteristics (e.g., "Irritant," "Harmful"), and the date of accumulation.

Storage: Store the waste containers in a designated satellite accumulation area that is

secure, well-ventilated, and away from incompatible materials.

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Do not attempt to dispose of PYR14-TFSI down the drain or in regular

trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/00102209808952095
https://www.epa.gov/sites/default/files/2019-09/documents/technical_brief_pfas_incineration_ioaa_approved_final_july_2019.pdf
https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for PYR14-TFSI Disposal
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Caption: Workflow for the proper disposal of PYR14-TFSI waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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